Cas no 320740-16-7 (2-Amino-3-iodo-5-methylbenzoic acid)

• Product Name: 2-Amino-3-iodo-5-methylbenzoic acid
• CAS No: 320740-16-7
• MF: C₈H₈INO₂
• MW: 277.059094429016
• CID: 1095321
• PubChem ID: 12035022
• Update Time: 2025-09-27

2-Amino-3-iodo-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-iodo-5-methylbenzoic acid
• 2-Amino-3-iodo-4-methyl-benzoic acid
• AG-H-55674
• AK-30354
• Benzoic acid,2-amino-3-iodo-4-methyl-
• CTK5F9563
• KB-19749
• SureCN2264689
• DB-376717
• AKOS005216380
• MFCD27996741
• F89883
• SCHEMBL12528368
• 2-amino-3-iodo-5-methyl-benzoic acid
• SY323835
• 2-Amino-3-iodo-5-methylbenzoicacid
• SB81835
• PS-19917
• 320740-16-7

• Inchi： 1S/C8H8INO2/c1-4-2-5(8(11)12)7(10)6(9)3-4/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： CRHJNSOLMOUGET-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=CC(C(=O)O)=C1N

Computed Properties

• Exact Mass: 276.95954
• Monoisotopic Mass: 276.95998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives